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Compound of Interest

Compound Name: Tellurium-128

Cat. No.: B1263586

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling Tellurium-128 in a laboratory setting. The information is intended for researchers,
scientists, and drug development professionals to ensure the safe management of this
material.

Hazard Assessment: Chemical vs. Radiological

Tellurium-128 is a naturally occurring isotope of tellurium. It is crucial to understand that while
it is technically radioactive, its primary hazard in a laboratory setting is its chemical toxicity.

o Chemical Hazards: Tellurium and its compounds are toxic. Acute exposure can cause
symptoms such as garlic-like breath, nausea, dizziness, and headache.[1] Chronic exposure
may lead to more severe health effects. Tellurium is classified as a substance that may
cause an allergic skin reaction and is suspected of damaging fertility or the unborn child.[2]

o Radiological Hazards: Tellurium-128 undergoes double beta decay with an exceptionally
long half-life of 2.25 x 1024 years.[3] This is the longest known half-life of any radioactive
nuclide.[3] Due to this extremely slow decay rate, the radiological hazard is negligible and
does not require specialized radiation shielding in typical laboratory quantities. The primary
focus of safety precautions must be on preventing chemical exposure.

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling Tellurium-128

powder or solutions. All PPE should be removed before leaving the work area.

PPE Category Specification Rationale
ANSI-rated safety goggles ora  Protects against splashes and
Eye/Face ) ) )
face shield.[4] airborne particles.
Chemical-resistant gloves.[4]
Preferred materials include ]
Prevents skin contact and
Butyl rubber, Neoprene, or ] )
o ) absorption. Double-gloving
Hand Nitrile.[5] It is recommended to o )
) minimizes the risk of
wear two pairs of gloves and o ] ]
) contamination during handling.
change the outer pair
frequently.[6]
A full-length laboratory coat,
worn closed with sleeves rolled ]
B Protects skin and personal
Body down.[7] For larger quantities,

a plastic apron, sleeves, and

boots may be appropriate.[5]

clothing from contamination.

Respiratory

All handling of Tellurium-128
powder must be conducted in
a certified chemical fume hood
to prevent inhalation.[4][8] If a
fume hood is not available or if
exposure limits are exceeded,
a NIOSH-approved respirator

must be worn.[9]

Prevents inhalation of toxic

dust particles.

Occupational Exposure Limits

The following occupational exposure limits for tellurium compounds should be strictly adhered

to.
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Parameter Value Source
DNEL (Inhalation, Long-term) 580 pg/ms3 [5]
DNEL (Dermal, Long-term) 830 pg/kg bw/day [5]

DNEL: Derived No-Effect Level

Operational Plan: Step-by-Step Guidance

This section provides a procedural workflow for the safe handling of Tellurium-128 from receipt

to disposal.

Workflow for Handling Tellurium-128
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Preparation

1. Don PPE

2. Prepare Fume Hood

3. Designate Waste Containers

Handling

4. Receive & Log Material

5. Weigh Material

6. Perform Experiment

Cleanup $z Storage

7. Decontaminate Work Area

:

8. Segregate & Store Waste

:

9. Store Unused Material

:

10. Doff & Dispose of PPE

Click to download full resolution via product page

Caption: Standard operational workflow for handling Tellurium-128.
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Experimental Protocol: Handling Tellurium-128 Powder

e Preparation:
o Don all required PPE as specified in the table above.[4]

o Prepare the work area in a designated chemical fume hood.[4] Ensure the sash is at the
appropriate height.

o Line the work surface with absorbent paper to contain any potential spills.

o Label two waste containers: one for solid waste (e.g., contaminated gloves, wipes) and
one for agueous waste if applicable.

e Handling:
o When the material is received, log it into the laboratory's chemical inventory.

o Perform all manipulations, including weighing and transferring, within the fume hood to
minimize dust generation.[5][8]

o Use tools such as spatulas and weighing paper appropriate for handling powders. Avoid
actions that could create dust clouds.[4]

o If creating a solution, add the powder to the solvent slowly to prevent splashing.
e Storage:

o Store Tellurium-128 in a cool, dry, and well-ventilated area.[4]

o Keep the container tightly closed to prevent contamination and exposure.[4]

o Store away from incompatible materials such as strong acids and oxidizing agents.[5]
e Cleanup:

o After handling, decontaminate the work area by wiping it down with an appropriate
cleaning agent.
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o Carefully fold the absorbent paper inward and place it in the solid waste container.

o Place all contaminated disposable items (gloves, wipes, weighing paper) into the
designated solid waste container.[4]

o Remove PPE in the correct order to avoid self-contamination (gloves first, then lab coat,
then eye protection).

Emergency and Disposal Plans
Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

Exposure Event

AN
/ Immediate Response
4

Wash with soap and water for 15 min Flush with water for 15 min Move to fresh air

Seek Immediate Medical Attention

Provide SDS to medical personnel

Click to download full resolution via product page

Caption: Emergency response plan for personnel exposure.
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Spill Response:
o Evacuate: Evacuate all non-essential personnel from the immediate area.[4]

o Ventilate: Ensure the area is well-ventilated, but avoid creating drafts that could disperse the
powder.

o Contain: If it is safe to do so, prevent the further spread of the spill.

o Clean-up:

[e]

Wear appropriate PPE, including respiratory protection if outside a fume hood.

o

Carefully sweep up the spilled material, avoiding dust generation.[4] Do not use
compressed air.[3]

o

Place the collected material and all cleanup supplies into a sealed, labeled container for
hazardous waste disposal.

o

Wash the spill site with soap and water after the material has been collected.[4]

o Report: Report the spill to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) office.

Disposal Plan

Waste containing Tellurium-128 must be treated as hazardous chemical waste. Due to its
negligible radioactivity, specialized radioactive waste disposal is typically not required, but this
must be confirmed with your institution's Radiation Safety Officer.

e Segregation: Do not mix tellurium waste with other waste streams. Keep solid and liquid
waste separate.

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste: Tellurium-
128" and a description of the contents.

o Storage: Store waste containers in a designated, secure satellite accumulation area.
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» Disposal Request: Contact your institution's EHS department to arrange for the collection
and disposal of the hazardous waste. Follow all local, state, and federal regulations for
hazardous waste disposal.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.buyisotope.com/sds/tellurium-128-metal-powder-safety-data-sheet-tellurium-128-sds-tellurium-128-isotope-tellurium-128-enriched-tellurium-128.pdf
https://www.benchchem.com/product/b1263586?utm_src=pdf-custom-synthesis
https://www.isoflex.com/index.php/tellurium-te
https://www.carlroth.com/medias/SDB-1L5N-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTYxOTZ8YXBwbGljYXRpb24vcGRmfGFEaGxMMmhrT1M4NU1UY3dNemsyTnpReE5qWXlMMU5FUWw4eFREVk9YMGxGWDBWT0xuQmtaZ3xmNDNiNTEyZDMyZDMzOTI5NDkzOTE4Mzk0OTU2MWYxYzIwNmEzMWVkMzAxYmJmOTEyOWE2MmM4OWNmNjlmODZh
https://en.wikipedia.org/wiki/Isotopes_of_tellurium
https://www.buyisotope.com/sds/tellurium-128-metal-powder-safety-data-sheet-tellurium-128-sds-tellurium-128-isotope-tellurium-128-enriched-tellurium-128.pdf
https://www.buyisotope.com/sds/tellurium-128-oxide-safety-data-sheet-tellurium-128-sds-tellurium-128-isotope-tellurium-128-enriched-tellurium-128.pdf
https://miamioh.edu/finance-business/physical-facilities/safety/lab-safety/radiation-safety/manual/isotope-data.html
https://miamioh.edu/finance-business/physical-facilities/safety/lab-safety/radiation-safety/manual/isotope-data.html
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://www.espimetals.com/index.php/msds/285-Tellurium
https://nornickel.com/files/en/business/products/SDS-Tellurium-Norilsk_08.06.2017_en.pdf
https://www.benchchem.com/product/b1263586#personal-protective-equipment-for-handling-tellurium-128
https://www.benchchem.com/product/b1263586#personal-protective-equipment-for-handling-tellurium-128
https://www.benchchem.com/product/b1263586#personal-protective-equipment-for-handling-tellurium-128
https://www.benchchem.com/product/b1263586#personal-protective-equipment-for-handling-tellurium-128
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1263586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

